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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110 Get Quote

For laboratory professionals engaged in drug development and research, ensuring a safe

environment is paramount. This guide provides essential safety and logistical information for

the handling of Vat Black 27, a powdered dye that requires careful management to mitigate

potential hazards. Adherence to these protocols is critical for protecting researchers and

maintaining a secure and efficient laboratory.

Essential Safety and Handling Protocols
Vat Black 27 is a black powder that is insoluble in water and many common organic solvents.

[1][2][3] While stable under normal conditions, it is crucial to avoid creating dust, as fine

particles can be inhaled and may cause respiratory irritation.[4] The substance is harmful if

swallowed and may cause irritation to the eyes and skin.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when working with Vat Black 27. The

following equipment is mandatory:

Eye and Face Protection: Chemical safety goggles are required to protect against dust

particles.[4]

Skin Protection: Impervious gloves, such as nitrile or rubber, should be worn to prevent skin

contact.[4][5] A lab coat or protective clothing is also necessary to minimize skin exposure.[4]
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Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or in situations where dust may be generated, a NIOSH-approved respirator is essential.[4]

[6]

Engineering Controls and Work Practices
To minimize exposure, the following engineering controls and work practices should be

implemented:

Ventilation: All handling of Vat Black 27 powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to control airborne levels.[4]

Dust Minimization: Care should be taken to avoid the generation of dust. Use covered

containers for transport and transfer of the powder.[7] When weighing, do so in a designated

area with minimal air currents.[5]

Hygiene: Always wash hands thoroughly after handling the substance.[4][7] Do not eat,

drink, or smoke in areas where Vat Black 27 is handled or stored.[5]

Hazard and Safety Data Summary
While specific occupational exposure limits for Vat Black 27 have not been established, the

available toxicological information underscores the need for caution. The following table

summarizes the known hazards.
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Hazard Profile Description

Acute Oral Toxicity
Harmful if swallowed, may cause

gastrointestinal irritation.[4]

Skin Corrosion/Irritation
May cause skin irritation upon prolonged or

repeated contact.[4]

Eye Damage/Irritation
Dust may cause eye irritation and inflammation.

[4]

Respiratory Sensitization
Inhalation of dust may cause respiratory tract

irritation.[4]

Carcinogenicity
Not listed as a carcinogen by ACGIH, IARC,

NIOSH, NTP, or OSHA.[4]

Mutagenicity
Mutagenicity data has been reported, but

specific details are not readily available.[4]

LD50/LC50

Specific LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%) data are not

available.[4]

Occupational Exposure Limits

No specific Permissible Exposure Limits (PELs)

or Threshold Limit Values (TLVs) have been

established for Vat Black 27.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of Vat
Black 27 in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Prepare Work Area
- Ensure fume hood is operational

- Cover work surface

Weighing
- Use spatula to minimize dust

- Weigh in a draft-free enclosure

Dissolution
- Add powder to solvent slowly

- Keep container covered

Decontaminate
- Wipe down surfaces

- Clean equipment

Waste Disposal
- Collect all waste in a labeled, sealed container

Doff PPE
- Remove gloves and lab coat

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Vat Black 27
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Storage and Disposal Plan
Storage
Vat Black 27 should be stored in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[8] Keep containers tightly closed and clearly labeled.[4] It should be stored

separately from oxidizing agents and combustible materials.[8]

Spills
In the event of a spill, avoid generating dust.[4] Carefully sweep or vacuum the spilled material

and place it into a suitable, labeled container for disposal.[4] Ensure proper PPE is worn during

cleanup.

Disposal
Dispose of waste Vat Black 27 and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[4] Waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste.[4] It is recommended to

consult with your institution's environmental health and safety (EHS) department for specific

guidance on disposal procedures. Spent still bottoms from vat dye manufacturing are listed as

hazardous wastes by the RCRA.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Vat Black 27 - Vat Olive R - Vat Olive 2G from Emperor Chem [emperordye.com]

3. VAT BLACK 27|CAS NO.2379-81-9 [chinainterdyes.com]

4. cncolorchem.com [cncolorchem.com]

5. How to Work with and Dispose of Dyes Safely | dummies [dummies.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1669110?utm_src=pdf-body
https://www.georgeweil.com/blog/dyeing-to-have-a-go-or-worried-about-safety/
https://www.cncolorchem.com/upLoad/file/20170331/14909455565080015.pdf
https://www.georgeweil.com/blog/dyeing-to-have-a-go-or-worried-about-safety/
https://www.cncolorchem.com/upLoad/file/20170331/14909455565080015.pdf
https://www.cncolorchem.com/upLoad/file/20170331/14909455565080015.pdf
https://www.benchchem.com/product/b1669110?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170331/14909455565080015.pdf
https://www.cncolorchem.com/upLoad/file/20170331/14909455565080015.pdf
https://static.fibre2fashion.com/articleresources/PdfFiles/58/5722.pdf
https://www.benchchem.com/product/b1669110?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/vat-dyes/vat-black-27.html
https://emperordye.com/tds/vat-black-27.html
https://www.chinainterdyes.com/vat-dye/vat-black-27.html
https://www.cncolorchem.com/upLoad/file/20170331/14909455565080015.pdf
https://www.dummies.com/article/home-auto-hobbies/crafts/dyeing/how-to-work-with-and-dispose-of-dyes-safely-173455/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. csulb.edu [csulb.edu]

7. etad.com [etad.com]

8. Dyeing to have a go... or worried about safety? [georgeweil.com]

9. static.fibre2fashion.com [static.fibre2fashion.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Vat Black 27]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669110#personal-protective-equipment-for-
handling-vat-black-27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.csulb.edu/sites/default/files/2023/documents/Dyeing%20Safety%20Guidelines.pdf
https://etad.com/wp-content/uploads/ETAD-Guidance_General-handling-of-dyes-2023-1.pdf
https://www.georgeweil.com/blog/dyeing-to-have-a-go-or-worried-about-safety/
https://static.fibre2fashion.com/articleresources/PdfFiles/58/5722.pdf
https://www.benchchem.com/product/b1669110#personal-protective-equipment-for-handling-vat-black-27
https://www.benchchem.com/product/b1669110#personal-protective-equipment-for-handling-vat-black-27
https://www.benchchem.com/product/b1669110#personal-protective-equipment-for-handling-vat-black-27
https://www.benchchem.com/product/b1669110#personal-protective-equipment-for-handling-vat-black-27
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

